Cas no 2166699-30-3 (3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde)

• Product Name: 3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde
• CAS No: 2166699-30-3
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 6213599
• PubChem ID: 165725421
• Update Time: 2025-05-20

3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2166699-30-3
• 3-bromo-5-(pyrrolidin-1-yl)benzaldehyde
• EN300-716152
• 3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde

• Inchi： 1S/C11H12BrNO/c12-10-5-9(8-14)6-11(7-10)13-3-1-2-4-13/h5-8H,1-4H2
• InChI Key： ZUOBEWTWMWDKHZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1)N1CCCC1

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde

3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde: A Comprehensive Overview

3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde, also known by its CAS number 2166699-30-3, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 3-position of a benzaldehyde ring with a pyrrolidine group at the 5-position. This combination not only imparts distinctive chemical properties but also opens up a wide range of potential applications.

The synthesis of 3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, the use of palladium catalysts in coupling reactions has significantly improved the yield and purity of this compound. Such innovations are critical for scaling up production to meet the growing demand in both academic and industrial settings.

One of the most intriguing aspects of 3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde is its biological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Researchers have also investigated its role in modulating cellular signaling pathways, particularly in cancer cells. Recent findings suggest that it may inhibit key enzymes involved in tumor progression, thereby offering a novel approach to anticancer therapy.

In addition to its pharmacological applications, 3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor technology. For example, it has been employed as a ligand in metalloenzymes mimics, demonstrating high efficiency in asymmetric catalysis. This versatility underscores its importance as a multifunctional molecule across diverse scientific disciplines.

The structural uniqueness of 3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde also lends itself to applications in organic electronics. Its conjugated system allows for efficient electron delocalization, making it a suitable candidate for organic semiconductors. Recent research has explored its potential in flexible electronics and photovoltaic devices, where its stability and conductivity properties are highly advantageous.

Looking ahead, the continued exploration of 3-Bromo-5-(pyrrolidin-1-yl)benzaldehyde's properties is expected to unlock even more innovative applications. Collaborative efforts between chemists, biologists, and engineers are paving the way for breakthroughs in drug discovery, material design, and sustainable chemistry practices. As our understanding of this compound deepens, so too does its potential to contribute to solving some of the most pressing challenges in science and technology.